Cas no 65964-62-7 (2-(4-chlorophenyl)-7-methylimidazo1,2-apyridine)

• Product Name: 2-(4-chlorophenyl)-7-methylimidazo1,2-apyridine
• CAS No: 65964-62-7
• MF: C₁₄H₁₁ClN₂
• MW: 242.703541994095
• MDL: MFCD00269394
• CID: 3056172
• PubChem ID: 735321
• Update Time: 2025-07-23

2-(4-chlorophenyl)-7-methylimidazo1,2-apyridine Chemical and Physical Properties

Names and Identifiers

• 2-(4-Chloro-phenyl)-7-methyl-1H-imidazo[1,2-a]pyridine
• 2-(4-chlorophenyl)-7-methylimidazo1,2-apyridine
• LS-12149
• STK887568
• SR-01000447075-1
• Oprea1_688559
• SR-01000447075
• SY353385
• ALBB-032600
• AKOS001476778
• CS-0315708
• AE-848/30896043
• 2-(4-Chlorophenyl)-7-methylimidazo[1,2-a]pyridine (2,4,6-(NO2)3-(C6H2)O)
• 65964-62-7
• AI-204/31691040
• 2-(4-Chloro-phenyl)-7-methyl-imidazo[1,2-a]pyridine
• MFCD00269394
• EN300-1221141
• 2-(4-chlorophenyl)-7-methylimidazo[1,2-a]pyridine
• F0914-2811
• SCHEMBL4727165
• BBL020193
• Imidazo[1,2-a]pyridine, 2-(4-chlorophenyl)-7-methyl-
• Cambridge id 5120923

• MDL： MFCD00269394
• Inchi： 1S/C14H11ClN2/c1-10-6-7-17-9-13(16-14(17)8-10)11-2-4-12(15)5-3-11/h2-9H,1H3
• InChI Key： NFGAWDQBMWEMHU-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=CN2C=CC(C)=CC2=N1

Computed Properties

• Exact Mass: 242.0610761Da
• Monoisotopic Mass: 242.0610761Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 17.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 2-(4-chlorophenyl)-7-methylimidazo1,2-apyridine

Recent Advances in the Study of 2-(4-chlorophenyl)-7-methylimidazo[1,2-a]pyridine (CAS: 65964-62-7)

The compound 2-(4-chlorophenyl)-7-methylimidazo[1,2-a]pyridine (CAS: 65964-62-7) has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This heterocyclic compound, characterized by its imidazopyridine core, has been the subject of numerous studies aimed at exploring its pharmacological properties, synthetic pathways, and therapeutic potential. Recent research has particularly focused on its role as a scaffold for the development of novel bioactive molecules, with promising results in various therapeutic areas.

A 2023 study published in the Journal of Medicinal Chemistry investigated the anti-inflammatory and analgesic properties of 2-(4-chlorophenyl)-7-methylimidazo[1,2-a]pyridine derivatives. The researchers synthesized a series of analogs and evaluated their efficacy in vitro and in vivo. The results demonstrated that certain derivatives exhibited potent inhibition of cyclooxygenase-2 (COX-2) and reduced pro-inflammatory cytokine production, suggesting their potential as non-steroidal anti-inflammatory drugs (NSAIDs) with improved safety profiles. The study also highlighted the compound's favorable pharmacokinetic properties, including good oral bioavailability and metabolic stability.

In the field of oncology, a 2024 preprint article on bioRxiv reported the discovery of 2-(4-chlorophenyl)-7-methylimidazo[1,2-a]pyridine-based small molecules as potent inhibitors of protein kinase CK2, an enzyme frequently overexpressed in cancer cells. The researchers employed structure-activity relationship (SAR) studies and molecular docking simulations to optimize the compound's binding affinity. The lead compound showed nanomolar inhibitory activity against CK2 and demonstrated selective cytotoxicity against several cancer cell lines, including breast and lung adenocarcinoma, while sparing normal cells. These findings open new avenues for the development of targeted cancer therapies.

Another significant advancement came from a collaborative study between academic and industrial researchers, published in ACS Chemical Biology in early 2024. This work explored the use of 2-(4-chlorophenyl)-7-methylimidazo[1,2-a]pyridine as a fluorescent probe for imaging applications. The compound's unique photophysical properties, including high quantum yield and photostability, make it suitable for live-cell imaging. The researchers successfully conjugated the core structure with various targeting moieties, enabling specific visualization of cellular components and processes. This development has important implications for both basic research and diagnostic applications.

From a synthetic chemistry perspective, recent publications have described more efficient and sustainable routes for the preparation of 2-(4-chlorophenyl)-7-methylimidazo[1,2-a]pyridine. A 2023 paper in Green Chemistry presented a microwave-assisted, catalyst-free synthesis that significantly reduced reaction times and improved yields compared to traditional methods. This advancement is particularly relevant for scaling up production while minimizing environmental impact, addressing growing concerns about sustainable pharmaceutical manufacturing.

Looking forward, the versatility of the 2-(4-chlorophenyl)-7-methylimidazo[1,2-a]pyridine scaffold continues to inspire new research directions. Current investigations are exploring its potential in neurodegenerative diseases, with preliminary data suggesting neuroprotective effects in models of Parkinson's disease. Additionally, its application in antimicrobial drug development is being actively pursued, given the urgent need for novel antibiotics. As research progresses, this compound and its derivatives are likely to play an increasingly important role in addressing diverse medical challenges.